N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide

• IUPAC Name: N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide
• InChI: InChI=1S/C14H18BrClN2O/c15-12-6-5-10(16)7-11(12)14(19)18-13(8-17)9-3-1-2-4-9/h5-7,9,13H,1-4,8,17H2,(H,18,19)
• InChI Key: PUTLGGIXFBDIGV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN)NC(=O)C2=C(C=CC(=C2)Cl)Br
• Molecular Formula: C14H18BrClN2O
• Molecular Weight: 345.66 g/mol

Description

N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide, also known as BZPAC, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of benzamides and has been shown to have promising effects in various studies.

Mechanism of Action

N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has been shown to act as an antagonist at the dopamine D2 receptor. It has also been shown to have effects on other receptors such as the serotonin 5-HT2A receptor. N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide is thought to bind to these receptors and inhibit their activity, leading to changes in various biological processes.
Biochemical and Physiological Effects:
N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has been shown to have effects on various biological processes such as neurotransmitter release, ion channel activity, and cellular signaling pathways. It has been shown to modulate the release of dopamine, serotonin, and other neurotransmitters. N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has also been shown to affect the activity of ion channels such as the potassium channel.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide in lab experiments is its specificity for certain receptors and biological processes. This can allow researchers to investigate the role of specific proteins and their interactions. However, one limitation of using N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide is its potential toxicity and side effects. Careful dosing and handling of N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide is necessary to ensure the safety of researchers and experimental subjects.

Future Directions

There are several future directions for research involving N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide. One direction is to investigate its potential use in treating various neurological and psychiatric disorders. N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has been shown to have effects on neurotransmitter release and receptor activity, which could make it a promising candidate for drug development. Another direction is to investigate its effects on other biological processes such as cellular signaling pathways and gene expression. N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide could potentially be used as a tool compound to investigate the role of specific proteins and their interactions. Overall, N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has shown promising effects in various studies and could have potential applications in scientific research and drug development.

Synthesis Methods

The synthesis of N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide involves the reaction of 2-bromo-5-chlorobenzoic acid with N-(2-amino-1-cyclopentylethyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has been studied for its potential use as a tool compound in scientific research. It has been shown to have effects on various biological processes such as ion channels, transporters, and receptors. N-(2-amino-1-cyclopentylethyl)-2-bromo-5-chlorobenzamide has been used in studies to investigate the role of specific proteins and their interactions with other molecules.